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Compound of Interest

Compound Name:
3-Hydroxyquinoline-8-carboxylic

acid

CAS No.: 25369-42-0

Cat. No.: B3119733

Get Quote

CAS: 25369-42-0 Formula: C₁₀H₇NO₃ Molecular Weight: 189.17 g/mol Primary Application: HIV

Integrase Inhibition, Metal Chelation, Fluorescent Probes

Executive Summary
3-Hydroxyquinoline-8-carboxylic acid (3-HQC) represents a specialized scaffold within the

quinoline family, distinct from the more common 8-hydroxyquinoline (oxine) derivatives. While

8-hydroxyquinoline is a bidentate chelator involving the N-1 and O-8 atoms, 3-HQC introduces

a unique topology: a distal hydroxyl group at position 3 and a carboxyl group at position 8.

This structural arrangement creates a "bifunctional" ligand profile. The 8-carboxyl group, in

conjunction with the quinoline nitrogen, forms a stable 5-membered chelate ring with divalent

cations (Mg²⁺, Mn²⁺), a mechanism critical for inhibiting metalloenzymes like HIV-1 Integrase.

Meanwhile, the 3-hydroxyl group modifies water solubility and hydrogen-bonding potential,

influencing pharmacokinetics and active site docking. This guide details the synthesis,

physicochemical properties, and biological applications of 3-HQC.
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Chemical Identity & Physicochemical Profile[1][2]
The molecule consists of a bicyclic quinoline core substituted with a hydroxyl group on the

pyridine ring (C3) and a carboxylic acid on the benzene ring (C8).[1]

Key Properties Table
Property Value / Description Relevance

Appearance Pale yellow to tan solid
Typical of hydroxyquinolines

due to conjugation.

Solubility DMSO, Methanol, dilute Alkali
Poor water solubility in neutral

form; soluble as a salt.

pKa (Acid) ~4.5 (Carboxyl)
Ionized at physiological pH

(COO⁻).

pKa (Base) ~2.0 (Quinoline N)
Less basic than quinoline due

to electron-withdrawing COOH.

pKa (OH) ~9.0 - 10.0
Phenolic/enolic character; H-

bond donor.

Chelation N1–COOH (primary)
Forms stable complexes with

Mg²⁺, Zn²⁺, Cu²⁺.

Rational Synthesis Strategies
Direct synthesis of 3-hydroxyquinoline-8-carboxylic acid is challenging due to the disparate

positions of the substituents. Standard electrophilic substitution on quinoline typically targets

the 5 or 8 positions but rarely introduces a 3-hydroxyl group. Therefore, a de novo ring

construction or functional group interconversion strategy is required.

Pathway A: The Modified Friedländer/Condensation
Route (Recommended)
This pathway builds the pyridine ring onto a pre-functionalized benzene ring, ensuring correct

regiochemistry.
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Starting Material:2-Amino-3-methylbenzoic acid (or its ester).

Cyclization: Condensation with hydroxyacetaldehyde (or a surrogate like 1,2-diethoxyethane)

under acid catalysis.

Mechanism:[2] The amino group attacks the aldehyde, followed by cyclization of the

ketone onto the aromatic ring (or vice versa depending on the reagent).

Intermediate:8-Methyl-3-hydroxyquinoline.

Oxidation: The 8-methyl group is oxidized to the carboxylic acid.

Reagent: Selenium Dioxide (SeO₂) in pyridine (selective for benzylic oxidation) or

Potassium Permanganate (KMnO₄) with careful pH control.

Product:3-Hydroxyquinoline-8-carboxylic acid.[3][4][5]

Pathway B: Ring Contraction (Historical Context)
Literature from the late 1960s (e.g., Nakashima & Suzuki, 1969) describes the formation of 3-
hydroxyquinoline-8-carboxylic acid during the oxidative ring contraction of quinolines to

oxindoles. While less practical for large-scale synthesis, it validates the compound's stability

and existence.

Synthesis Workflow Diagram
The following diagram illustrates the logical synthetic progression from a substituted aniline

precursor.

2-Amino-3-methylbenzoic acid

Intermediate:
8-Methyl-3-hydroxyquinoline

Cyclization
(Acid Cat.)

+ Hydroxyacetaldehyde
(or equivalent) Target:

3-Hydroxyquinoline-8-carboxylic acid

Benzylic Oxidation

Oxidation
(SeO2 or KMnO4)
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Click to download full resolution via product page

Caption: Retrosynthetic pathway converting 2-amino-3-methylbenzoic acid to 3-
hydroxyquinoline-8-carboxylic acid via cyclization and subsequent oxidation.

Biological Significance: HIV Integrase Inhibition[8]
[9]
The primary pharmaceutical interest in quinoline-8-carboxylic acids lies in their ability to inhibit

HIV-1 Integrase (IN).

Mechanism of Action: Two-Metal Chelation
HIV Integrase requires two Magnesium ions (Mg²⁺) in its active site to catalyze the strand

transfer of viral DNA into host DNA. Inhibitors must sequester these metal ions to disable the

enzyme.

Pharmacophore: The 8-carboxylic acid and the N-1 nitrogen of the quinoline ring act as a

bidentate ligand.

Binding Geometry: This motif mimics the diketo acid pharmacophore found in FDA-approved

drugs like Raltegravir, but with a rigid aromatic scaffold.

Role of 3-OH: The 3-hydroxyl group is positioned to interact with specific residues (e.g.,

Tyr143 or Gln148) in the active site loop, potentially stabilizing the inhibitor-enzyme complex

or improving solubility.

Signaling & Inhibition Pathway
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Caption: Mechanism of HIV-1 Integrase inhibition via Mg2+ chelation by the quinoline-8-

carboxylic acid scaffold.[6]

Experimental Protocols
Protocol A: Determination of Metal Binding Affinity
(Mg²⁺)
Validates the core pharmacophore activity.

Materials:
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3-Hydroxyquinoline-8-carboxylic acid (10 mM stock in DMSO).

MgCl₂ (1 M aqueous solution).

HEPES Buffer (50 mM, pH 7.4).

UV-Vis Spectrophotometer.

Procedure:

Baseline Scan: Dilute the compound to 50 µM in HEPES buffer. Record UV-Vis spectrum

(200–500 nm).

Titration: Sequentially add MgCl₂ (0.1 to 10 equivalents).

Observation: Monitor the bathochromic shift (red shift) of the absorption maximum (λmax). A

shift indicates complex formation between the N1/COOH and Mg²⁺.

Data Analysis: Plot

Absorbance vs. [Mg²⁺] to calculate the dissociation constant (

).

Protocol B: General Synthesis (Oxidation of 8-Methyl
Precursor)
Adapted from standard quinoline oxidation methodologies.

Dissolution: Dissolve 1.0 eq of 8-methyl-3-hydroxyquinoline in pyridine (solvent/base).

Oxidant Addition: Add 2.5 eq of Selenium Dioxide (SeO₂).

Reflux: Heat the mixture to reflux (115°C) for 4–6 hours. Monitor by TLC for the

disappearance of the starting material.

Workup:

Filter hot to remove selenium metal.
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Evaporate pyridine under reduced pressure.

Resuspend residue in water and adjust pH to ~3–4 with 1N HCl to precipitate the

carboxylic acid.

Purification: Recrystallize from ethanol/water.

Safety & Handling (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye).

Handling: Use standard PPE (Gloves, Goggles).

Storage: Store at 2–8°C, protected from light (hydroxyquinolines can be photo-sensitive).

Reactivity: Incompatible with strong oxidizing agents.

References
Nakashima, T., & Suzuki, I. (1969). Ring Contraction of 3-Hydroxyquinolines to Oxindoles

with Hydrogen Peroxide in Acetic Acid. Chemical & Pharmaceutical Bulletin, 17(11), 2293–

2298.

Liao, C., et al. (2010). Fluoroquinolones: A New Class of HIV-1 Integrase Inhibitors. Current

Medicinal Chemistry, 17(17), 1758–1770.

Polanski, J., et al. (2016). Fragment-Based Discovery of 8-Hydroxyquinoline Inhibitors of the

HIV-1 Integrase-LEDGF/p75 Interaction. Journal of Medicinal Chemistry.

PubChem. (2025). Compound Summary: 3-Hydroxyquinoline-8-carboxylic acid (CAS

25369-42-0). National Library of Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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